Cas no 1461713-44-9 (4-(aminomethyl)pyridine-2-carbonitrile hydrochloride)

• Product Name: 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride
• CAS No: 1461713-44-9
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 4606201
• PubChem ID: 75480591
• Update Time: 2025-10-12

4-(aminomethyl)pyridine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride

• Inchi： 1S/C7H7N3.ClH/c8-4-6-1-2-10-7(3-6)5-9;/h1-3H,4,8H2;1H
• InChI Key： MYRNHCHZFIXKHD-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC(C#N)=C1)N.Cl

Additional information on 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride

Comprehensive Analysis of 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride (CAS No. 1461713-44-9)

4-(aminomethyl)pyridine-2-carbonitrile hydrochloride (CAS No. 1461713-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyridine backbone and aminomethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, combining a nitrile group and a protonated amine, makes it valuable for applications in drug discovery and material science. Researchers frequently explore its potential in developing kinase inhibitors and heterocyclic compounds, aligning with current trends in targeted therapy and precision medicine.

The growing interest in 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1461713-44-9 is often searched alongside terms like "pyridine derivatives synthesis", "nitrile-containing pharmaceuticals", and "amine-functionalized heterocycles". These keywords highlight its relevance in modern chemistry, particularly in the design of small-molecule drugs and catalytic systems. The compound’s stability under physiological conditions further enhances its utility in medicinal chemistry, where it is employed to optimize pharmacokinetic properties.

From an industrial perspective, 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride is synthesized through multi-step organic reactions, often involving reductive amination or nucleophilic substitution. Its hydrochloride salt form improves solubility, a critical factor for high-throughput screening in drug development. Recent studies have also investigated its role in metal-organic frameworks (MOFs) and supramolecular chemistry, addressing the demand for advanced materials in energy storage and sensors. This dual applicability in life sciences and materials science positions it as a compound of interdisciplinary importance.

Environmental and safety considerations for 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride adhere to standard laboratory protocols. While not classified as hazardous, proper handling of its nitrile group is recommended to avoid potential irritation. The compound’s eco-friendly synthesis routes are increasingly explored, resonating with the global push for green chemistry. Questions like "How to purify 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride?" or "Applications in peptide coupling" are common among researchers, reflecting practical concerns in its usage.

In summary, 4-(aminomethyl)pyridine-2-carbonitrile hydrochloride (CAS No. 1461713-44-9) exemplifies the convergence of innovation and utility in chemical research. Its structural features and adaptability ensure its continued relevance in cutting-edge applications, from drug design to functional materials. As scientific inquiries evolve, this compound remains a focal point for advancements in synthetic methodology and biomedical engineering.